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molecular formula C15H13N B1274276 9-Allyl-9H-carbazole CAS No. 3998-04-7

9-Allyl-9H-carbazole

Cat. No. B1274276
CAS RN: 3998-04-7
M. Wt: 207.27 g/mol
InChI Key: GHBQLFWTMLRYKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08283438B2

Procedure details

Carbazole (10.1 g, 0.057 mol) and potassium hydroxide (88% wt pellets, crushed, 7.1 g, 0.11 mol) were stirred in 100 mL DMSO at 50° C. for 30 min before dropwise addition of allyl bromide (14.7 g, 0.118 mol). After 15 min the reaction mixture was poured into a 500 mL separatory funnel containing 100 mL chloroform and washed 5 times with 200 mL water to give, after solvent evaporation at 60° C. under reduced pressure, compound 15 in >99% purity as a dark brown, viscous syrup which solidified upon cooling (11.9 g, 0.057 mol, 100% yield). 1H NMR (300 MHz, CDCl3): δ=8.14-8.06 (m, 2 carbazole H), 7.49-7.32 (m, 4 carbazole H), 7.28-7.19 (m, 2 carbazole H), 6.04-5.90 (m, CH═CH2), 5.19-5.10 (m, Z-HCH═CH), 5.07-4.97 (m, E-HCH═CH), 4.92-4.85 (m, NCH2). 13C NMR (300 MHz, CDCl3): δ=140.34, 132.27, 125.67, 122.90, 120.33, 119.00, 116.74, 108.74, 45.21.
Name
Carbazole
Quantity
10.1 g
Type
reactant
Reaction Step One
Name
potassium hydroxide
Quantity
7.1 g
Type
reactant
Reaction Step One
Name
allyl bromide
Quantity
14.7 g
Type
reactant
Reaction Step One
Name
DMSO
Quantity
100 mL
Type
solvent
Reaction Step One
Name
chloroform
Quantity
100 mL
Type
reactant
Reaction Step Two
Name
9-Allylcarbazole
Yield
100%

Identifiers

REACTION_CXSMILES
[CH:1]1[C:13]2[NH:12][C:11]3[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=3)[C:5]=2[CH:4]=[CH:3][CH:2]=1.[OH-].[K+].[CH2:16](Br)[CH:17]=[CH2:18].C(Cl)(Cl)Cl>CS(C)=O>[CH2:18]([N:12]1[C:11]2[CH:10]=[CH:9][CH:8]=[CH:7][C:6]=2[C:5]2[C:13]1=[CH:1][CH:2]=[CH:3][CH:4]=2)[CH:17]=[CH2:16] |f:1.2|

Inputs

Step One
Name
Carbazole
Quantity
10.1 g
Type
reactant
Smiles
C1=CC=CC=2C3=CC=CC=C3NC12
Name
potassium hydroxide
Quantity
7.1 g
Type
reactant
Smiles
[OH-].[K+]
Name
allyl bromide
Quantity
14.7 g
Type
reactant
Smiles
C(C=C)Br
Name
DMSO
Quantity
100 mL
Type
solvent
Smiles
CS(=O)C
Step Two
Name
chloroform
Quantity
100 mL
Type
reactant
Smiles
C(Cl)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
After 15 min the reaction mixture was poured into a 500 mL separatory funnel
Duration
15 min
WASH
Type
WASH
Details
washed 5 times with 200 mL water
CUSTOM
Type
CUSTOM
Details
to give
CUSTOM
Type
CUSTOM
Details
after solvent evaporation at 60° C. under reduced pressure, compound 15 in >99% purity as a dark brown, viscous syrup which
TEMPERATURE
Type
TEMPERATURE
Details
upon cooling (11.9 g, 0.057 mol, 100% yield)

Outcomes

Product
Name
9-Allylcarbazole
Type
Smiles
C(C=C)N1C2=CC=CC=C2C=2C=CC=CC12
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 100%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.